Diphosphoric acid sodium salt

Specification

• Description: Tetrasodium pyrophosphate appears as odorless, white powder or granules. mp: 995 °C. Density: 2.53 g/cm3. Solubility in water: 3.16 g/100 mL (cold water); 40.26 g/100 mL boiling water. Used as a wool de-fatting agent, in bleaching operations, as a food additive. The related substance tetrasodium pyrophosphate decahydrate (Na4P2O7*10H2O) occurs as colorless transparent crystals. Loses its water when heated to 93.8 °C.; Sodium diphosphate is an inorganic sodium salt comprised of a diphosphate(4-) anion and four sodium(1+) cations. More commonly known as tetrasodium pyrophosphate, it finds much use in the food industry as an emulsifier and in dental hygiene as a calcium-chelating salt. It has a role as a food emulsifier, a chelator and a food thickening agent. It contains a diphosphate(4-).; See also: Pyrophosphoric acid (has active moiety); Silicon dioxide; sodium pyrophosphate (component of) ... View More ...
• CAS No.: 10042-91-8
• Molecular Formula: Na4P2O7; Na4O7P2
• Molecular Weight: 265.90 g/mol
• IUPAC Name: tetrasodium;phosphonato phosphate
• Standard InChI: InChI=1S/4Na.H4O7P2/c;;;;1-8(2,3)7-9(4,5)6/h;;;;(H2,1,2,3)(H2,4,5,6)/q4*+1;/p-4
• Standard InChI Key: FQENQNTWSFEDLI-UHFFFAOYSA-J
• SMILES: OP(=O)(O)OP(=O)(O)[O-].[Na+]
• Canonical SMILES: [O-]P(=O)([O-])OP(=O)([O-])[O-].[Na+].[Na+].[Na+].[Na+]
• Boiling Point: Decomposes (NIOSH, 2024); Decomposes
• Colorform: CRYSTALS; COLORLESS, TRANSPARENT CRYSTALS OR WHITE POWDER; White powder or granules.
• Melting Point: 1810 °F (NIOSH, 2024); 988 °C; 1810 °F